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Compound of Interest

Compound Name: JWH 369

Cat. No.: B117963

For Research, Scientific, and Drug Development Professionals

Disclaimer: JWH-369 is a potent synthetic cannabinoid agonist intended for research and
forensic purposes only.[1] It is not for human or veterinary use.[2] Researchers must be aware
of and comply with all local, state, and federal regulations regarding the procurement, handling,
storage, and disposal of this compound, as it may be classified as a controlled substance in
many jurisdictions.[3] All procedures should be conducted by trained personnel in a controlled
laboratory setting.

Introduction

JWH-369, or (5-(2-chlorophenyl)-1-pentyl-1H-pyrrol-3-yl)(naphthalen-1-yl)methanone, is a
synthetic cannabinoid from the naphthoylpyrrole family.[3] It functions as a high-affinity agonist
for both the central cannabinoid receptor (CB1) and the peripheral cannabinoid receptor (CB2).
[1] Its potency and selectivity make it a valuable tool in cannabinoid research. Proper handling,
storage, and preparation are critical to ensure experimental accuracy, laboratory safety, and
regulatory compliance.

Physicochemical and Pharmacological Data

Quantitative data for JWH-369 is summarized below for easy reference.

Table 1: Physicochemical Properties of JWH-369
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Property Value Reference

(5-(2-chlorophenyl)-1-
entyl-1H-pyrrol-3-yl

IUPAC Name pemy-TropY A [3]
(naphthalen-1-

yl)methanone

Molecular Formula C26H24CINO [1][4]

Molecular Weight 401.9 g/mol [1]14]

| CAS Number | 914458-27-8 |[1] |

Table 2: Cannabinoid Receptor Binding Affinity (Ki)

Receptor Ki (nM) Reference

CB1 7.9+0.4 [1][3]

| CB2 5.2 + 0.3 |[1][3] |

Table 3: Solubility Data

Solvent Solubility Reference
Ethanol 30 mg/mL [1][2]
DMSO 14 mg/mL [1]12]

| DMF | 20 mg/mL |[1][2] |

Safety, Handling, and Storage Protocols

Personal Protective Equipment (PPE) and Engineering
Controls

Due to the compound's high potency and uncharacterized toxicological profile, stringent safety
measures are mandatory.
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» Engineering Controls: All handling of JWH-369 powder, including weighing and solution
preparation, must be performed inside a certified chemical fume hood to prevent inhalation.

[5]

e PPE: At a minimum, the following PPE must be worn:
o Nitrile gloves (double-gloving recommended)
o Safety glasses or goggles

o A properly fitted lab coat

Safe Handling Workflow

The following workflow diagram illustrates the key steps for safely handling JWH-369 powder
from receipt to disposal.
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Caption: Workflow for safe handling of JWH-369 powder.
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Storage Conditions

Proper storage is essential to maintain the compound's stability and integrity.[1]

Table 4: Recommended Storage Conditions

Duration Temperature Conditions

Store as a solid powder in

a tightly sealed, light-
Long-term (months to

-20°C protected container. A
years) .
desiccator can be used to
minimize moisture.
Can be stored as a solid under
Short-term (days to weeks) 0-4°C the same conditions as long-

term storage.[4]

| Stock Solutions | -20°C | Store prepared stock solutions in tightly sealed vials. Minimize
freeze-thaw cycles by preparing single-use aliquots. |
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JWH-369 Storage Protocol

Stock Solution
(in Solvent)

Solid Powder

Aliguot into single-use vials

Store at 0-4°C Store at -20°C
(Tightly sealed, dark, dry) (Tightly sealed, dark, dry)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [Application Notes: Proper Handling and Storage of
JWH-369 Powder]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b117963#proper-handling-and-storage-of-jwh-369-
powder]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
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